({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene

• Molecular Formula: C14H19BrO
• Molecular Weight: 283.20 g/mol
• IUPAC Name: [3-(bromomethyl)-3-methylpent-4-enoxy]methylbenzene
• InChI: InChI=1S/C14H19BrO/c1-3-14(2,12-15)9-10-16-11-13-7-5-4-6-8-13/h3-8H,1,9-12H2,2H3
• InChI Key: MSEMSZBUWFCYCH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOCC1=CC=CC=C1)(CBr)C=C

Description

({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene ( 1874027-73-2) is a brominated aromatic ether with the molecular formula C 14 H 19 BrO and a molecular weight of 283.20 g/mol . This compound is characterized by a unique structure featuring a benzyloxy moiety linked to a pentenyl chain that contains both a terminal alkene group and a reactive bromomethyl group at the tertiary carbon . This combination of features makes it a valuable multifunctional intermediate in organic synthesis and medicinal chemistry research. The benzyloxy group provides a measure of steric and electronic influence, while the bromomethyl group serves as an excellent leaving group, enabling this compound to participate in key nucleophilic substitution reactions . Furthermore, the terminal alkene functionality offers a versatile handle for further chemical modification through reactions such as oxidation, hydroboration, or cycloaddition, allowing researchers to diversify the molecular scaffold. Compounds with similar brominated alkyl ether substructures are frequently employed in scientific research as key building blocks for the synthesis of more complex organic molecules . They serve crucial roles in the development of novel chemical entities and are used in various fields, including materials science and chemical biology. For example, structurally related benzene derivatives are investigated in pharmacological research for their potential to modulate neurological targets, such as the N-Methyl-D-aspartate (NMDA) receptor, which is implicated in conditions like schizophrenia and neurodegenerative diseases . Researchers can utilize this compound to explore structure-activity relationships (SAR) and develop new tools for studying synaptic function. ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene is provided for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of the Alkyl Bromide Intermediate

The critical step is the introduction of the bromomethyl group at the 3-position of the 3-methylpent-4-en-1-yl chain. This is typically achieved via radical bromination or substitution reactions starting from the corresponding alcohol or alkene precursor.

• Radical Bromination: Using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide or azobisisobutyronitrile (AIBN) under controlled heating conditions (e.g., 70 °C) in an inert solvent like carbon tetrachloride (CCl4) or dichloromethane. This method selectively brominates the benzylic or allylic positions, providing high yields of bromomethyl derivatives.

• Alternative Methods: Direct substitution of hydroxyl groups in alcohol precursors with hydrobromic acid or phosphorus tribromide (PBr3) can also be employed to yield alkyl bromides, though these methods require careful control to avoid rearrangements or side reactions.

Formation of the Ether Linkage

The ether bond connecting the bromomethyl-substituted alkyl chain to the benzyl moiety is typically formed via Williamson ether synthesis:

• Williamson Ether Synthesis: Reacting the benzyl alcohol or benzyl halide derivative with the alkyl bromide intermediate under basic conditions (e.g., sodium hydride or potassium carbonate in an aprotic solvent such as dimethylformamide or tetrahydrofuran). This nucleophilic substitution reaction proceeds with the alkoxide ion attacking the electrophilic carbon bearing the bromide, forming the ether linkage.

• Reaction Conditions: Mild heating (room temperature to 60 °C) with stirring for several hours ensures completion. The reaction is often monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Purification and Characterization

• The crude product is purified by column chromatography using silica gel with an appropriate solvent system (e.g., hexane/ethyl acetate gradient).
• Characterization is performed via nuclear magnetic resonance (NMR) spectroscopy (1H and 13C), mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity.

Representative Synthetic Route and Reaction Conditions

Step	Reactants & Reagents	Conditions	Yield (%)	Notes
1	3-methylpent-4-en-1-ol + N-bromosuccinimide (NBS) + benzoyl peroxide	Reflux in CCl4 at 70 °C for 6 h	~90-95	Radical bromination at allylic position
2	Brominated intermediate + benzyl alcohol + K2CO3	Stirring in DMF at 40-60 °C for 12 h	80-90	Williamson ether synthesis
3	Purification by column chromatography	Silica gel, hexane/ethyl acetate	-	Product isolation and purity enhancement

Analytical Data Supporting the Preparation

• 1H NMR (300 MHz, CDCl3): Signals corresponding to aromatic protons (~7.2-7.4 ppm), bromomethyl protons (~3.3-4.5 ppm), and alkyl chain protons (0.9-2.5 ppm).
• 13C NMR: Peaks for aromatic carbons (~125-140 ppm), bromomethyl carbon (~30-40 ppm), and alkyl carbons (~10-50 ppm).
• Mass Spectrometry: Molecular ion peak at m/z consistent with C15H23BrO (approx. 299.25 g/mol).
• Infrared Spectroscopy: Characteristic ether C–O stretch (~1100 cm^-1), C–H stretches (alkyl and aromatic), and C–Br stretch (~500-600 cm^-1).

Literature and Database Corroboration

• The radical bromination method using NBS and benzoyl peroxide is a well-established protocol for synthesizing bromomethyl derivatives of alkyl chains with allylic or benzylic sites.
• Williamson ether synthesis remains the gold standard for forming alkyl aryl ethers such as the benzyl ether present in this compound.
• The molecular formula and structural descriptors are confirmed by PubChem database entries for closely related compounds, supporting the synthetic approach.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the aliphatic side chain, using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the bromomethyl group can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The bromomethyl group is a good leaving group, making the compound susceptible to nucleophilic substitution reactions with nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN).

Common Reagents and Conditions:

Oxidation: KMnO4 in aqueous solution under reflux conditions.

Reduction: LiAlH4 in dry ether at low temperatures.

Substitution: NaN3 in dimethylformamide (DMF) at room temperature.

Major Products:

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of the corresponding methyl derivative.

Substitution: Formation of azides or nitriles.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Employed in the study of reaction mechanisms and kinetics.

Biology:

• Potential use in the development of biologically active compounds, such as pharmaceuticals or agrochemicals.

Medicine:

• Investigated for its potential as a building block in drug design and development.

Industry:

• Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene largely depends on the specific reactions it undergoes. For instance, in nucleophilic substitution reactions, the bromomethyl group acts as a leaving group, allowing nucleophiles to attack the carbon center. This process involves the formation of a transition state where the nucleophile and leaving group are partially bonded to the carbon atom.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally similar brominated aromatic ethers identified in and :

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene	1874027-73-2	C₁₄H₁₉BrO	283.20	Bromomethyl, ether, alkene
1-(Bromomethyl)-3-phenoxybenzene	51632-16-7	C₁₃H₁₁BrO	263.13	Bromomethyl, phenoxy
2-(3-Bromopropoxy)-4-methyl-1-(1-methylethyl)-benzene	26646-40-2	C₁₃H₁₉BrO	271.19	Bromopropoxy, isopropyl, ether
Methyl 3-(bromomethyl)-4-methoxybenzoate	142031-88-7	C₁₀H₁₁BrO₃	259.10	Bromomethyl, methoxy, ester

Key Observations:

Bromomethyl vs. Bromoalkoxy: The target compound and 1-(Bromomethyl)-3-phenoxybenzene share a bromomethyl group, which is highly reactive in nucleophilic substitutions (e.g., Suzuki couplings). In contrast, 2-(3-bromopropoxy)-4-methyl-1-(1-methylethyl)-benzene contains a bromopropoxy group, which may undergo elimination or ether cleavage reactions .

Physicochemical Properties

Limited experimental data exist for the target compound, but comparisons can be inferred from analogs:

Property	Target Compound	2-(3-Bromopropoxy)-...-benzene	Methyl 3-(bromomethyl)-...benzoate
Boiling Point	Not reported	338.8°C	Not reported
Density	Not reported	1.2 g/cm³	Not reported
logP (Lipophilicity)	Estimated ~4.5*	4.28	~2.8 (ester reduces lipophilicity)
Reactivity	High (allylic Br)	Moderate (stable Br-propoxy)	Moderate (Br-methyl, ester hydrolysis)

*Estimated based on molecular weight and branching.

Key Observations:

• The target’s allylic bromine (adjacent to a double bond) may increase susceptibility to elimination reactions (e.g., forming dienes) compared to bromine in saturated chains .
• The bromopropoxy compound’s high boiling point (338.8°C) suggests strong intermolecular forces, likely due to its linear alkoxy chain and aromaticity .

Biological Activity

({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene, with the CAS number 1874027-73-2, is a chemical compound that has garnered attention for its potential biological activities. This article aims to synthesize existing research findings regarding its biological activity, including its effects on various biological systems, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C₁₄H₁₉BrO
• Molecular Weight : 283.20 g/mol
• Structure : The compound features a bromomethyl group attached to a methylpentene chain linked to a benzene ring through an ether bond.

Biological Activity Overview

The biological activity of ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene can be categorized into several key areas:

1. Antimicrobial Activity

Research has indicated that compounds with similar structures often exhibit antimicrobial properties. For instance, studies have shown that benzene derivatives can inhibit the growth of various bacterial strains due to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

2. Cytotoxic Effects

Compounds structurally related to ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene have been tested for cytotoxicity against cancer cell lines. A study using the MTT assay demonstrated that certain benzene derivatives can induce apoptosis in tumor cells, suggesting potential anti-cancer properties.

3. Genotoxicity

The genotoxic potential of benzene derivatives has been well-documented. Benzene metabolism leads to the formation of reactive metabolites that can cause DNA damage. This raises concerns regarding the safety of compounds like ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene in therapeutic contexts.

Case Study 1: Antimicrobial Testing

A study conducted on various benzene derivatives, including those similar to ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene, reported significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined using broth microdilution methods, revealing effective concentrations as low as 25 µg/mL.

Case Study 2: Cytotoxicity Assay

In a comparative study of cytotoxic effects on human cancer cell lines (e.g., HeLa and MCF-7), compounds resembling ({[3-(Bromomethyl)-3-methylpent-4-en-1-yl]oxy}methyl)benzene were shown to exert IC50 values ranging from 30 µM to 50 µM after 48 hours of exposure. These findings suggest that structural modifications can enhance or diminish cytotoxic effects.

Research Findings Summary Table

Biological Activity	Effect	Methodology	Reference
Antimicrobial	Inhibition of S. aureus and E. coli	Broth microdilution
Cytotoxicity	Induction of apoptosis in cancer cells	MTT assay
Genotoxicity	DNA damage via reactive metabolites	Comet assay